![molecular formula C30H30N4O3 B2468788 N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)(cyclopentylamino)formamide CAS No. 1796898-29-7](/img/structure/B2468788.png)
N-(2,5-diaza-2-(2-(2-methylphenyl)-2-oxoethyl)-3-oxo-6-phenylbicyclo[5.4.0]undeca-1(7),5,8,10-tetraen-4-yl)(cyclopentylamino)formamide
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Overview
Description
The compound is a complex organic molecule with multiple functional groups, including amide, phenyl, and bicyclic groups. It likely belongs to the class of amidine compounds .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a bicyclic structure. The structure would likely have significant steric hindrance and potentially interesting electronic properties .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide groups could participate in condensation or hydrolysis reactions, and the phenyl groups could undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of polar amide groups could influence its solubility, while the complex bicyclic structure could impact its stability .Scientific Research Applications
Synthesis and Biological Activity
Convenient Synthesis and Biological Activity : A study detailed the synthesis of various compounds through the reaction of (Z)-4-((dimethylamino)methylene)-1-phenylpyrazolidine-3,5-dione with different nucleophiles. The compounds demonstrated anti-inflammatory and antimicrobial activities, with specific ones showing high anti-inflammatory activity compared to indomethacin, a standard drug. This research highlights the potential of these compounds in medicinal chemistry for their biological effects (Ahmed, 2017).
Chemical Reactions and Derivatives
Polycyclic N-heterocyclic Compounds Synthesis : The synthesis of N-[2-([1,2,4]Oxadiazol-5-yl)cyclohepten-1-yl]formamide oximes was achieved through the fusion of amidines with hydroxylamine hydrochloride. The synthesized products were then evaluated for their effects on platelet aggregation, suggesting their potential application in medical research involving blood coagulation and cardiovascular diseases (Okuda et al., 2011).
Formation of ω-(4-oxo-1,4-dihydropyridin-2-yl)alkanamides : This study reported the formation of ω-(4-oxo-1,4-dihydropyridin-2-yl)alkanamides from cycloalkanone oximes. The resulting amides were further converted to acids and methyl esters, illustrating the diverse chemical transformations and potential applications in synthesizing various biologically active molecules (Savel'ev et al., 2016).
Reaction Mechanisms and Novel Synthesis
Microwave-Accelerated Green Chemistry : The research emphasized the use of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) in the methylation reaction of phenols, indoles, and benzimidazoles with dimethyl carbonate. This method showcased an accelerated chemical process, providing a more efficient and environmentally friendly approach to methylation reactions (Shieh et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-cyclopentyl-3-[1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H30N4O3/c1-20-11-5-8-16-23(20)26(35)19-34-25-18-10-9-17-24(25)27(21-12-3-2-4-13-21)32-28(29(34)36)33-30(37)31-22-14-6-7-15-22/h2-5,8-13,16-18,22,28H,6-7,14-15,19H2,1H3,(H2,31,33,37) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXEHTZWYWLZIPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=NC(C2=O)NC(=O)NC4CCCC4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H30N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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